Cas no 312693-08-6 (Zinc,(3-fluoro-4-methylphenyl)iodo-)

• Product Name: Zinc,(3-fluoro-4-methylphenyl)iodo-
• CAS No: 312693-08-6
• MF: C₇H₆FIZn
• MW: 301.434414386749
• MDL: MFCD01319870
• CID: 300834
• PubChem ID: 24873213
• Update Time: 2025-06-26

Zinc,(3-fluoro-4-methylphenyl)iodo- Chemical and Physical Properties

Names and Identifiers

• Zinc,(3-fluoro-4-methylphenyl)iodo-
• 3-Fluoro-4-Methylphenylzinc Iodide
• 3-FLUORO-4-METHYLPHENYLZINC IODIDE 0.5 M IN TETRAHYDROFURAN
• 3-fluoro-4-methylphenylzinc iodide solution
• 3-Fluoro-4-methylphenylzinc iodide solution 0.5 in THF
• (3-fluoro-4-methylphenyl)zinc(II) iodide
• 1-fluoro-2-methylbenzene-5-ide;iodozinc(1+)
• 3-Fluoro-4-methylphenylzinc iodide, 0.5M in THF
• MFCD01319870
• AKOS016017903
• 3-Fluoro-4-methylphenylzinc iodide, 0.50 M in THF
• 312693-08-6

• MDL： MFCD01319870
• Inchi： 1S/C7H6F.HI.Zn/c1-6-4-2-3-5-7(6)8;;/h2,4-5H,1H3;1H;/q-1;;+2/p-1
• InChI Key： FNMXFGHHHBGYML-UHFFFAOYSA-M
• SMILES： I[Zn+].FC1C=[C-]C=CC=1C

Computed Properties

• Exact Mass: 299.87900
• Monoisotopic Mass: 299.87897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 1 g/mL at 25 °C
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 2.81750
• Color/Form: 0.5 M in THF
• Solubility: Not determined

Zinc,(3-fluoro-4-methylphenyl)iodo- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： S16; S26; S33; S36
• Hazardous Material Identification：
• Risk Phrases：R19; R22; R36/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Zinc,(3-fluoro-4-methylphenyl)iodo-

Zinc, (3-Fluoro-4-Methylphenyl)iodo-

Zinc, (3-fluoro-4-methylphenyl)iodo-, also known by its CAS number 312693-08-6, is a unique organometallic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its zinc core and a substituted phenyl group with both fluorine and methyl substituents, making it a versatile building block for various chemical reactions.

The structure of Zinc, (3-fluoro-4-methylphenyl)iodo- is notable for its aromatic ring system, which plays a crucial role in determining its chemical reactivity. The fluorine atom at the 3-position and the methyl group at the 4-position introduce electronic effects that influence the compound's stability and reactivity. Recent studies have highlighted the importance of such substituent effects in tuning the properties of organometallic compounds for specific applications.

One of the most promising applications of Zinc, (3-fluoro-4-methylphenyl)iodo- lies in its use as a precursor in cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the construction of complex molecular architectures with high precision. The compound's ability to act as a reactive intermediate has been extensively explored in recent research, particularly in the context of Suzuki-Miyaura and Stille coupling reactions.

In addition to its role in organic synthesis, Zinc, (3-fluoro-4-methylphenyl)iodo- has shown potential in materials science. Its electronic properties make it a candidate for use in advanced materials such as conductive polymers and hybrid organic-inorganic frameworks. Researchers have demonstrated that the compound can be incorporated into thin films with tailored electronic characteristics, opening new avenues for its application in electronic devices.

The synthesis of Zinc, (3-fluoro-4-methylphenyl)iodo- involves a multi-step process that typically begins with the preparation of the corresponding aryl halide precursor. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of this synthesis pathway. For instance, the use of palladium catalysts has been shown to enhance the reaction yield while minimizing side reactions.

From an environmental standpoint, the development of sustainable synthetic routes for Zinc, (3-fluoro-4-methylphenyl)iodo- is a growing area of interest. Researchers are exploring green chemistry approaches that reduce waste generation and minimize the use of hazardous reagents. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, Zinc, (3-fluoro-4-methylphenyl)iodo- stands as a testament to the ongoing innovation in organometallic chemistry. Its unique properties and diverse applications continue to drive research across multiple disciplines. As new insights into its chemistry emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.